Cas no 62557-31-7 (4-Thiazoleacetic acid, 2-[(methylsulfonyl)amino]-, ethyl ester)

4-Thiazoleacetic acid, 2-[(methylsulfonyl)amino]-, ethyl ester structure
62557-31-7 structure
Product Name:4-Thiazoleacetic acid, 2-[(methylsulfonyl)amino]-, ethyl ester
CAS No:62557-31-7
MF:C8H12N2O4S2
MW:264.321879386902
CID:440305
PubChem ID:3145078
Update Time:2025-04-19

4-Thiazoleacetic acid, 2-[(methylsulfonyl)amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazoleacetic acid, 2-[(methylsulfonyl)amino]-, ethyl ester
    • ethyl 2-[2-(methanesulfonamido)-1,3-thiazol-4-yl]acetate
    • (2-Methanesulfonylamino-thiazol-4-yl)-acetic acid ethyl ester
    • AKOS009815134
    • Ethyl 2-(2-mesylamino1,3-thiazol-4-yl)acetate
    • LRVKRWBZGGSQIP-UHFFFAOYSA-N
    • ethyl 2(2-mesylamino-1,3-thiazol-4-yl)acetate
    • SCHEMBL9660929
    • DTXSID70389798
    • CHEMBL1411387
    • MFCD02861890
    • ethyl 2-(2-mesylimino-2,3-dihydro-1,3-thiazol-4-yl)acetate
    • HMS2477B07
    • Oprea1_224653
    • Ethyl 2-(2-mesylamino-1,3-thiazol-4-yl)acetate
    • 62557-31-7
    • MLS000124032
    • BAS 03032650
    • SMR000124532
    • ethyl 2-methanesulfonamidothiazol-4-ylacetate
    • Inchi: 1S/C8H12N2O4S2/c1-3-14-7(11)4-6-5-15-8(9-6)10-16(2,12)13/h5H,3-4H2,1-2H3,(H,9,10)
    • InChI Key: LRVKRWBZGGSQIP-UHFFFAOYSA-N
    • SMILES: S(C)(NC1=NC(=CS1)CC(=O)OCC)(=O)=O

Computed Properties

  • Exact Mass: 264.02396
  • Monoisotopic Mass: 264.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 122Ų

Experimental Properties

  • PSA: 85.36
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